2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-cyclohexylacetamide

• IUPAC Name: 2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-cyclohexylacetamide
• InChI: InChI=1S/C19H23N3O3S/c23-18(21-15-4-2-1-3-5-15)12-26-19-20-8-9-22(19)11-14-6-7-16-17(10-14)25-13-24-16/h6-10,15H,1-5,11-13H2,(H,21,23)
• InChI Key: RLVIKXAGPGMZBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC=CN2CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-cyclohexylacetamide, also known as BISA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BISA is a small molecule that has been synthesized and studied for its biochemical and physiological effects.

Scientific Research Applications

Nonlinear Optical (NLO) Applications

The compound has garnered interest due to its promising nonlinear optical (NLO) properties. NLO materials find applications in various fields, including molecular electronics, photonics, optical computing, and optical communications. Specifically, the compound exhibits the following NLO characteristics:

Nonlinear Optical Absorption Coefficient (β): The estimated β value is 3.84 × 10⁻⁵ cm/W, further emphasizing its suitability for NLO applications.

Heavy Metal Ion Detection

Another application involves the compound’s use in detecting heavy metal ions, specifically lead (Pb²⁺). Researchers have developed a sensitive and selective Pb²⁺ sensor by depositing a thin layer of the compound on a glassy carbon electrode (GCE) with a conducting polymer matrix (Nafion). .

Antitumor Potential

Compound C27, a derivative of the same structural family, has demonstrated antitumor activity. In studies, it induced apoptosis and caused cell cycle arrests (both S-phase and G2/M-phase) in HeLa cancer cells. .

Antiproliferative Activity

A series of 1-benzodioxol-5-yl-indoles, structurally related to the compound, were evaluated for their antiproliferative activity against various cancer cell lines. .

Crystallographic Studies

Crystallographic data on the compound’s molecular structure have been obtained, providing insights into its arrangement and bonding. .

Mechanism of Action

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes

Biochemical Pathways

The compound may affect various biochemical pathways due to its potential interactions with different targets. Without knowing the specific targets, it’s challenging to predict the exact pathways that might be affected .

Result of Action

Some compounds with similar structures have been shown to have antitumor activities, suggesting that this compound may also have potential therapeutic effects . .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . .